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Compound of Interest

Compound Name: D-Fructose-5-d

Cat. No.: B1161162

Executive Summary

D-Fructose-5-d (CAS: N/A for specific isotopolog; Parent CAS: 57-48-7) is a stable isotope-
labeled carbohydrate used primarily in metabolic flux analysis and NMR spectroscopy.

While the parent compound (D-Fructose) is chemically benign, the disposal of D-Fructose-5-d
requires strict adherence to laboratory waste protocols. It must not be treated as standard trash
or poured down the drain. This restriction is due to regulatory compliance regarding "unknown
chemical powders" and the high Biological Oxygen Demand (BOD) imposed on wastewater

systems.

Immediate Action Directive:

e Hazard Class: Non-Hazardous (GHS).[1]

o Radioactivity:NONE. (Stable Isotope).

o Disposal Stream: Chemical Waste (Solid or Liquid Non-Hazardous).

« Critical Prohibition: Do NOT dispose of via sanitary sewer (sink) without explicit EHS
approval.

The Deuterium Distinction: Safety & Misconceptions
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As a Senior Application Scientist, | frequently witness a critical error in the handling of
deuterated compounds: The Radioactivity False Positive.

D-Fructose-5-d contains Deuterium (

H), a stable, non-radioactive isotope of hydrogen.[2] However, because metabolic studies often
utilize Tritium (

H) or Carbon-14 (
C), safety officers may reflexively flag any labeled compound as radioactive.

Why this matters for disposal: If you dispose of D-Fructose-5-d in a radioactive waste stream,
you trigger unnecessary, expensive, and environmentally burdensome incineration protocols
intended for radionuclides.

Verification Protocol:
o Label Check: Confirm the label states "Stable Isotope" or "Deuterated."

o Geiger Counter Validation: If a safety officer challenges the disposal, sweep the container
with a Geiger-Miiller counter. D-Fructose-5-d will register at background levels.

Environmental Impact: The "BOD" Factor

You might ask: "It's just sugar. Why can't | wash it down the sink?"

While D-Fructose is hon-toxic to humans, it is a potent nutrient for bacteria. Releasing
concentrated carbohydrate solutions into the wastewater system spikes the Biological Oxygen
Demand (BOD).

e Mechanism: Bacteria in the sewer rapidly metabolize the fructose, consuming dissolved
oxygen.

o Consequence: High BOD effluent can asphyxiate aquatic life in receiving waters and violate
your facility’s municipal wastewater discharge permit (EPA Clean Water Act compliance).

Disposal Workflows
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Scenario A: Dry Solid (Expired, Contaminated, or Spilled)

Context: You have a vial of D-Fructose-5-d that has absorbed moisture or is no longer
chemically pure for NMR standards.

Protocol:
o Container: Do not empty the vial. Keep the substance in its original glass/plastic container.

» Secondary Containment: Place the vial inside a clear, sealable bag (e.g., Ziploc) to prevent
breakage/spillage during transport.

e Labeling: Apply a "Non-Hazardous Chemical Waste" label.
o Constituents: "D-Fructose-5-d (Deuterated Fructose)"
o Hazard Checkbox: None (or "Non-Regulated").[3][4]

e Stream: Place in the Solid Chemical Waste drum.

Scenario B: Aqueous Solution (Buffers/Media)

Context: Leftover stock solutions or cell culture media containing D-Fructose-5-d.
Protocol:

o Segregation: Ensure the solution does NOT contain hazardous additives (e.g., Azides, heavy
metals).

o Collection: Pour into a High-Density Polyethylene (HDPE) waste carboy labeled "Non-
Hazardous Aqueous Waste."

e Labeling: Clearly list "D-Fructose-5-d" and "Water" as constituents.

» Prohibition: Do not mix with organic solvents (Acetone, Methanol) unless necessary, as this
upgrades the waste to "Flammable/Hazardous," increasing disposal costs.

Scenario C: Mixed Solvent Waste (NMR Samples)
Context: D-Fructose-5-d dissolved in D20, DMSO-d6, or Methanol-d4.
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Protocol:
o Classification: The hazard is now defined by the solvent, not the fructose.

o Stream: Dispose of in the Hazardous Solvent Waste stream appropriate for the solvent (e.g.,

Halogenated vs. Non-Halogenated).

e Labeling: List all components. Example: "99% DMSO-d6, 1% D-Fructose-5-d."

Decision Logic & Workflow Diagrams
Diagram 1: Waste Stream Classification Logic

This decision tree guides you to the correct disposal stream based on the physical state and

solvent matrix.
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Start: D-Fructose-5-d Waste
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Caption: Decision matrix for determining the correct regulatory waste stream for deuterated
fructose.
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Diagram 2: Physical Disposal Workflow

The step-by-step physical handling process to ensure compliance and safety.
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Caption: Operational workflow for the physical handling of laboratory chemical waste.

Quantitative Data: Physical Properties for Disposal

When filling out waste tags, accurate physical data is required. Use the table below for D-

Fructose-5-d.

Parameter

Value

Relevance to Disposal

Physical State

Solid (Crystalline powder)

Must be dissolved if liquid

disposal is required.

Water Solubility

~3750 g/L (High)

Easily creates high-BOD

agueous waste.

Flash Point

N/A (Non-flammable)

Does not require flammability

segregation.

pH (Aqueous)

5.0 — 7.0 (Neutral)

No neutralization required

before disposal.

RCRA Code

None (Not Listed)

Classified as "Non-Regulated

Chemical Waste."

Stability

Stable

No risk of peroxide formation

or explosion.
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References & Regulatory Grounding[3][5]

¢ Occupational Safety and Health Administration (OSHA).Hazard Communication Standard
(HCS) Safety Data Sheets. 29 CFR 1910.1200(g).

o Source: [Link]

» U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) - Hazardous Waste Identification. 40 CFR Part 261.[4][5][6][7]

o Source: [Link]

o National Institutes of Health (NIH).Waste Disposal Guide - Sanitary Sewer Disposal
Restrictions (BOD).

o Source: [Link]

o Cambridge Isotope Laboratories.Stable Isotope Safety and Handling. (General reference for
non-radioactive status of deuterated compounds).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safe Disposal and Lifecycle
Management of D-Fructose-5-d]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1161162#d-fructose-5-d-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1161162#d-fructose-5-d-proper-disposal-procedures
https://www.benchchem.com/product/b1161162#d-fructose-5-d-proper-disposal-procedures
https://www.benchchem.com/product/b1161162#d-fructose-5-d-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1161162?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

